Cas no 1251123-28-0 (2-(S-Isopropylthiomethyl)-1-bromobenzene)

• Product Name: 2-(S-Isopropylthiomethyl)-1-bromobenzene
• CAS No: 1251123-28-0
• MF: C₁₀H₁₃BrS
• MW: 245.179220914841
• CID: 1217694
• PubChem ID: 53211037
• Update Time: 2025-05-27

2-(S-Isopropylthiomethyl)-1-bromobenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(propan-2-ylsulfanylmethyl)benzene
• AG-L-21406
• ANW-18296
• 1-bromo-2-(isopropylthiomethyl)benzene
• 2-(S-Isopropylthiomethyl)-1-bromobenzene
• 2-(S-Isopropylthiomethyl)-1-bromobenzene,
• AKOS008951465
• CTK4B4242
• KB-15958
• ACMC-209atm
• AG-L-21406; ANW-18296; 1-bromo-2-(isopropylthiomethyl)benzene; 2-(S-Isopropylthiomethyl)-1-bromobenzene; 2-(S-Isopropylthiomethyl)-1-bromobenzene,; AKOS008951465; CTK4B4242; KB-15958; ACMC-209atm;
• BAC12328
• DTXSID90681100
• MFCD14644603
• DB-364264
• 1251123-28-0
• 1-Bromo-2-{[(propan-2-yl)sulfanyl]methyl}benzene
• Benzene, 1-bromo-2-[[(1-methylethyl)thio]methyl]-
• (2-Bromobenzyl)(isopropyl)sulfane
• 1-bromo-2-[(propan-2-ylsulfanyl)methyl]benzene
• BS-19658

• Inchi： 1S/C10H13BrS/c1-8(2)12-7-9-5-3-4-6-10(9)11/h3-6,8H,7H2,1-2H3
• InChI Key： FUMIFSXSEJHAKK-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CSC(C)C

Computed Properties

• Exact Mass: 243.99213g/mol
• Monoisotopic Mass: 243.99213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 285.9±15.0 °C at 760 mmHg
• Flash Point: 126.7±20.4 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(S-Isopropylthiomethyl)-1-bromobenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(S-Isopropylthiomethyl)-1-bromobenzene

Comprehensive Overview of 2-(S-Isopropylthiomethyl)-1-bromobenzene (CAS No. 1251123-28-0): Properties, Applications, and Industry Insights

The compound 2-(S-Isopropylthiomethyl)-1-bromobenzene (CAS No. 1251123-28-0) is a specialized organic intermediate gaining attention in pharmaceutical and agrochemical research. Characterized by its unique thiomethyl and bromobenzene functional groups, this molecule serves as a versatile building block in synthetic chemistry. Its S-isopropyl configuration enhances stereoselectivity, making it valuable for asymmetric synthesis—a hot topic in modern drug development.

Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing routes to produce 2-(S-Isopropylthiomethyl)-1-bromobenzene. Researchers are exploring catalytic methods to reduce waste, aligning with the industry's shift toward environmentally friendly processes. The compound's bromine moiety allows for further functionalization via cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig), which are frequently searched topics in organic synthesis forums and AI-driven chemistry databases.

Analytical studies highlight the compound's stability under inert conditions, with NMR and HPLC data confirming its high purity (>98%). These qualities make it suitable for high-throughput screening in drug discovery—a key focus area for biotech companies. Notably, its lipophilic properties contribute to improved membrane permeability in bioactive molecules, addressing a common challenge in CNS drug development.

In material science, derivatives of 2-(S-Isopropylthiomethyl)-1-bromobenzene show promise for liquid crystal applications. The isopropylthio group introduces steric effects that modulate mesophase behavior, a subject of growing interest in optoelectronic device research. Patent analyses reveal increasing filings involving this scaffold for OLED materials, correlating with rising searches for "organic semiconductors" and "flexible displays".

Supply chain data indicates steady demand for 1251123-28-0 from North American and Asian markets, driven by its utility in preclinical research. Quality control protocols emphasize GC-MS verification to meet ICH guidelines—a critical consideration for pharmaceutical GMP compliance. The compound's structure-activity relationship (SAR) potential continues to inspire medicinal chemistry studies, particularly in kinase inhibitor design.

From a regulatory perspective, proper handling of brominated compounds requires adherence to REACH standards. Safety Data Sheets (SDS) recommend standard organic solvent precautions, reflecting broader industry concerns about laboratory safety best practices—a frequently searched topic among chemistry professionals. Storage at 2-8°C under nitrogen ensures long-term stability.

Emerging applications include its use as a precursor for bioconjugation reagents in antibody-drug conjugates (ADCs), a rapidly expanding therapeutic modality. The thiomethyl group's reactivity enables efficient linker attachment, addressing formulation challenges discussed in recent ADC optimization publications. This aligns with market growth predictions for targeted cancer therapies.

Technical literature documents successful scale-up to kilogram quantities using continuous flow chemistry methods—an approach gaining traction for process intensification. Comparative studies show superior yield versus traditional batch synthesis when employing palladium catalysis, a subject of numerous webinars and process chemistry courses.

In conclusion, 2-(S-Isopropylthiomethyl)-1-bromobenzene represents a multifaceted tool for researchers exploring structure diversification in drug design and advanced materials. Its evolving applications reflect interdisciplinary innovation at the chemistry-biology interface, making CAS 1251123-28-0 a compound worth monitoring in scientific literature and patent landscapes.